4-(1-Bromo-2-oxopropyl)benzonitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 4-(1-bromo-2-oxopropyl)benzonitrile
• InChI: InChI=1S/C10H8BrNO/c1-7(13)10(11)9-4-2-8(6-12)3-5-9/h2-5,10H,1H3
• InChI Key: VFHUVFGXZCUGTA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC=C(C=C1)C#N)Br

Description

4-(1-Bromo-2-oxopropyl)benzonitrile is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (5.28 g) in dichloromethane (80 ml) was added dropwise at 25° C. over 1 hour to 4-(2-oxopropyl)benzonitrile in dichloromethane (85 ml). The reaction mixture was stirred for 1/2 hour after the addition was complete. The mixture was washed with brine (50 ml), dried over magnesium sulphate and the solvent removed under reduced pressure to yield the title compound as a pale red oil (7.55 g, 96%).